4-nitro-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzenesulfonamide

• IUPAC Name: 4-nitro-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C20H14N4O5S/c25-24(26)17-10-12-18(13-11-17)30(27,28)23-16-8-6-15(7-9-16)20-22-21-19(29-20)14-4-2-1-3-5-14/h1-13,23H
• InChI Key: KCSLSGWAIYXUIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H14N4O5S
• Molecular Weight: 422.4 g/mol

Description

1,3,4-Oxadiazole derivatives are an important class of heterocyclic compounds. A heterocyclic five-membered ring that possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds is known as oxadiazole. They are derived from furan by the replacement of two methylene groups with two nitrogen atoms.

Synthesis Analysis

Several methods have been reported in the literature for the synthesis of 1,3,4-oxadiazoles. The commonly used synthetic route for 1,3,4-oxadiazoles includes reactions of acid hydrazides (or hydrazine) with acid chlorides/carboxylic acids and direct cyclization of diacylhydrazines using a variety of dehydrating agents.

Molecular Structure Analysis

The title compound, C(25)H(18)N(4)O, is a non-planar bipolar ligand containing triphenyl-amine and 1,3,4-oxadiazole units.

Chemical Reactions Analysis

The derivatives of the oxadiazole nucleus (1,3,4-oxadiazoles) show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral and antioxidant activity.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,3,4-oxadiazole derivatives can vary widely depending on the specific substituents. For example, one derivative was found to be a yellow crystal with a melting point of 253.00°C.

Mechanism of Action

The derivatives with potent antibacterial activity were subjected to molecular docking studies to investigate the interactions between the active derivatives and amino acid residues existing in the active site of peptide deformylase to assess their antibacterial potential as peptide deformylase inhibitor.

Future Directions

The worldwide development of antimicrobial resistance forces scientists to search for new compounds to which microbes would be sensitive. Many new structures contain the 1,3,4-oxadiazole ring, which have shown various antimicrobial activity. Therefore, the study and development of new 1,3,4-oxadiazole derivatives is a promising direction for future research.